Cas no 306935-81-9 (4-butyl-2-methylphenyl isocyanate)

4-butyl-2-methylphenyl isocyanate Properties

Names and Identifiers

• Benzene,4-butyl-1-isocyanato-2-methyl-
• 4-butyl-1-isocyanato-2-methylbenzene
• 4-Butyl-2-methylphenyl isocyanate
• 4-BUTYL-2-METHYLPHENYL ISOCYANATE, TECH
• OR2461
• AKOS006228786
• SCHEMBL1019112
• ZIDVZMFYBGXIBH-UHFFFAOYSA-N
• Benzene, 4-butyl-1-isocyanato-2-methyl-
• 4-Butyl-2-methylphenyl isocyanate, tech
• FT-0617939
• 4-Butyl-2-methylphenylisocyanate
• 4-butyl-2-methylphenyl isocyanate, AldrichCPR
• A820529
• 4-butyl-1-isocyanato-2-methyl-benzene
• 306935-81-9
• DTXSID20370878
• +Expand

• InChIKey： ZIDVZMFYBGXIBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO/c1-3-4-5-11-6-7-12(13-9-14)10(2)8-11/h6-8H,3-5H2,1-2H3
• SMILES： CCCCC1=CC=C(C(=C1)C)N=C=O

Computed Properties

• Exact Mass: 189.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 189.115
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 3.30490
• PSA: 29.43000
• Refractive Index: 1.507
• Boiling Point: 270.7°Cat760mmHg
• Flash Point: 98.4°C
• Density: 0.95

4-butyl-2-methylphenyl isocyanate Security Information

• Dangerous goods sign： Xi

4-butyl-2-methylphenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%